N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-N-methylacetamide

• IUPAC Name: N-methyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C14H16N2O2/c1-9-4-5-11-7-12(8-16(3)10(2)17)14(18)15-13(11)6-9/h4-7H,8H2,1-3H3,(H,15,18)
• InChI Key: PYOOFUAGHNOUTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C)C(=O)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

Synthesis Analysis

The synthesis of related quinoline derivatives, such as N-hydroxy-IQ, involves modifications of earlier methods and can include steps like acetylation, esterification, and ester interchange. These compounds are purified through procedures like C18 Sep-Pack and semi-preparative HPLC, with the structure confirmed by mass spectral analysis and chemical reactivity studies (Snyderwine et al., 1987).

Molecular Structure Analysis

Molecular structure studies on similar compounds, such as N-methylacetamide and its derivatives, reveal bond lengths, angles, and conformational details through methods like gas electron diffraction and IR spectrum analysis. These studies help in understanding the stereochemistry and molecular geometry that define the compound's chemical behavior (Kitano et al., 1973; Ji et al., 2020).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, contributing to their diverse chemical properties. For example, compounds like N-[(8-hydroxy-5-substituted-quinolin-7-yl)(phenyl)methyl]-2-phenyloxy/amino-acetamide show significant activity in biological settings, indicating a reactivity that could be leveraged in other chemical contexts (Gilbert et al., 2008).

Mechanism of Action

This compound is reported to inhibit KDM4C and possibly other JMJD2/KDM4 members of Jumonji domain-containing histone demethylases (JHDM). It effectively suppresses androgen receptor (AR) target genes expression in human prostate adenocarcinoma LNCaP cultures.